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Compound of Interest

Compound Name: Irgacure 754

Cat. No.: B1510731

For Researchers, Scientists, and Drug Development Professionals

Abstract

Irgacure 754 is a versatile and highly efficient liquid photoinitiator utilized extensively in
ultraviolet (UV) curing applications. This technical guide provides a comprehensive overview of
its chemical and physical properties, detailed mechanistic insights into its function, and a
summary of its primary applications. The document is intended to serve as a core resource for
researchers and professionals in materials science and drug development, offering tabulated
data for easy reference and conceptual diagrams to illustrate key processes.

Chemical Identity and Physicochemical Properties

Irgacure 754 is chemically identified as a mixture of oxy-phenyl-acetic acid 2-[2-ox0-2-phenyl-
acetoxy-ethoxy]-ethyl ester and oxy-phenyl-acetic acid 2-[2-hydroxy-ethoxy]-ethyl ester.[1][2] Its
primary active component responsible for photoinitiation is registered under CAS number
211510-16-6.[3][4][51[6]1[71[8]

Table 1: Chemical and Physical Properties of Irgacure 754

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1510731?utm_src=pdf-interest
https://www.benchchem.com/product/b1510731?utm_src=pdf-body
https://www.benchchem.com/product/b1510731?utm_src=pdf-body
https://mychem.ir/en/material/irgacure-754/
https://image.yclmall.com/storage/knowleage/msds/pdf/KM-20250611-0985[1749611923990].pdf
https://www.lotchemistry.com/photoinitiators/photoinitiator-754.html
https://m.chemicalbook.com/ProductDetail_EN_1225656.htm
https://sincerechemical.com/product/irgacure-754-cas-211510-16-6
https://www.chemblink.com/products/211510-16-6.htm
https://haihangchem.com/products/irgacure-754-cas-211510-16-6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81448535.htm
https://www.benchchem.com/product/b1510731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1510731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

CAS Number 211510-16-6 [BI4151I61[71I8]
Photoinitiator 754, 2-[2-(2-0x0-
2-phenylacetyl)oxyethoxy]ethyl
2-oxo-2-phenylacetate,

Synonyms [61[71[8]

Benzeneacetic acid, alpha-
0Xx0-, Oxydi-2,1-ethanediyl

ester
Molecular Formula C20H1807 [6]
Molecular Weight 370.35 g/mol [6]
Appearance Light yellow liquid [5]
Melting Point <-22°C [11[3]1[5]
Boiling Point 516.1 £ 35.0 °C (at 760 ]
mmHgQ)
Density 1.22 g/mL (at 20 °C) (210315171
Viscosity 84 mPa:s (at 20 °C) 315171

UV Absorption Peaks (in
Methanol)

255 nm, 325 nm

[31051(7]

Photoinitiation Mechanism: Norrish Type | Cleavage

Irgacure 754 functions as a free-radical photoinitiator, operating primarily through a Norrish

Type | cleavage mechanism. Upon absorption of UV radiation, the molecule undergoes

homolytic cleavage of the carbon-carbon bond between the carbonyl group and the adjacent

phenyl group, generating two free radical species. These highly reactive radicals then initiate

the polymerization of monomers and oligomers in the formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-Depth Technical Guide to Irgacure 754 (CAS
Number 211510-16-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1510731#irgacure-754-cas-number-211510-16-6-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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